Raloxifene-d4 Bismethyl Ether
Raloxifene-d4 Bismethyl Ether
An intermediate in the synthesis of deuterated Raloxifene, a nonsteroidal estrogen receptor mixed agonist/antagonist.
Brand Name:
Vulcanchem
CAS No.:
1185006-58-9
VCID:
VC0018070
InChI:
InChI=1S/C30H31NO4S/c1-33-23-10-8-22(9-11-23)30-28(26-15-14-25(34-2)20-27(26)36-30)29(32)21-6-12-24(13-7-21)35-19-18-31-16-4-3-5-17-31/h6-15,20H,3-5,16-19H2,1-2H3/i18D2,19D2
SMILES:
COC1=CC=C(C=C1)C2=C(C3=C(S2)C=C(C=C3)OC)C(=O)C4=CC=C(C=C4)OCCN5CCCCC5
Molecular Formula:
C30H31NO4S
Molecular Weight:
505.665
Raloxifene-d4 Bismethyl Ether
CAS No.: 1185006-58-9
Cat. No.: VC0018070
Molecular Formula: C30H31NO4S
Molecular Weight: 505.665
* For research use only. Not for human or veterinary use.
Specification
| Description | An intermediate in the synthesis of deuterated Raloxifene, a nonsteroidal estrogen receptor mixed agonist/antagonist. |
|---|---|
| CAS No. | 1185006-58-9 |
| Molecular Formula | C30H31NO4S |
| Molecular Weight | 505.665 |
| IUPAC Name | [6-methoxy-2-(4-methoxyphenyl)-1-benzothiophen-3-yl]-[4-(1,1,2,2-tetradeuterio-2-piperidin-1-ylethoxy)phenyl]methanone |
| Standard InChI | InChI=1S/C30H31NO4S/c1-33-23-10-8-22(9-11-23)30-28(26-15-14-25(34-2)20-27(26)36-30)29(32)21-6-12-24(13-7-21)35-19-18-31-16-4-3-5-17-31/h6-15,20H,3-5,16-19H2,1-2H3/i18D2,19D2 |
| Standard InChI Key | MSRYQTKAUSVEDP-AUZVCRNNSA-N |
| SMILES | COC1=CC=C(C=C1)C2=C(C3=C(S2)C=C(C=C3)OC)C(=O)C4=CC=C(C=C4)OCCN5CCCCC5 |
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